tert-butyl 2-(2,2,2-trifluoroacetyl)-1H-indole-1-carboxylate
Overview
Description
Synthesis Analysis
While there isn’t specific information on the synthesis of “tert-butyl 2-(2,2,2-trifluoroacetyl)-1H-indole-1-carboxylate”, similar compounds have been synthesized through various reactions . For instance, methyl(tert-butoxycarbonyl)-L-tyrosinate and methyl(2,2,2-trifluoroacetyl)-L-tyrosinate were synthesized through a two-step reaction .Molecular Structure Analysis
The molecular structure of similar compounds has been confirmed by spectroscopic techniques such as FTIR spectroscopy, NMR spectroscopy, MS, and single crystal X-ray diffraction .Scientific Research Applications
Synthesis and Application in Medicinal Chemistry
The compound tert-butyl 2-(2,2,2-trifluoroacetyl)-1H-indole-1-carboxylate and its derivatives have been explored primarily in the field of synthetic organic chemistry and medicinal chemistry. For instance, Boros, Kaldor, and Turnbull (2011) detailed a practical synthesis of 2-Methyl-4-(trifluoromethyl)-1H-indole-5-carbonitrile, a key intermediate in the synthesis of selective androgen receptor modulators, starting from 4-nitro-3-(trifluoromethyl)phenol and tert-butyl acetoacetate, showcasing its potential in pharmaceutical synthesis (Boros, Kaldor, & Turnbull, 2011).
Synthetic Utility in Organic Chemistry
Kondo et al. (1999) demonstrated the synthetic utility of tert-butyl azidoacetate on the Hemetsberger-Knittel reaction, which is a key process in the synthesis of indole derivatives, further highlighting the importance of such compounds in complex organic synthesis (Kondo, Morohoshi, Mitsuhashi, & Murakami, 1999).
Catalysis and Oxidation Reactions
In the context of catalysis, Shen et al. (2012) reported that tert-butyl 1-hydroxy-2-methyl-6-trifluoromethyl-1H-indole-3-carboxylate acted as a catalyst for the chemoselective aerobic oxidation of allylic and benzylic alcohols, illustrating the role of such compounds in facilitating specific chemical reactions (Shen, Kartika, Tan, Webster, & Narasaka, 2012).
Chemical Derivatization and Analysis
Birkemeyer, Kolasa, and Kopka (2003) explored the use of N-methyl-N-(tert.-butydimethylsilyl)trifluoroacetamide (MTBSTFA) for the comprehensive chemical derivatization in GC-MS-based multi-targeted profiling of major phytohormones. This research underscores the role of tert-butyl-based compounds in enhancing analytical methodologies (Birkemeyer, Kolasa, & Kopka, 2003).
Future Directions
properties
IUPAC Name |
tert-butyl 2-(2,2,2-trifluoroacetyl)indole-1-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14F3NO3/c1-14(2,3)22-13(21)19-10-7-5-4-6-9(10)8-11(19)12(20)15(16,17)18/h4-8H,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SZJZSRSABBHFCT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1C2=CC=CC=C2C=C1C(=O)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14F3NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
313.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
tert-butyl 2-(2,2,2-trifluoroacetyl)-1H-indole-1-carboxylate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Tert-butyl 2,6-diazaspiro[4.5]decane-6-carboxylate hydrochloride](/img/structure/B1402964.png)
![8-Ethyl 8-methyl 1,4-dioxaspiro[4.5]decane-8,8-dicarboxylate](/img/structure/B1402975.png)
